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molecular formula C8H8F2 B8755851 4,5-Difluoro-ortho-xylene

4,5-Difluoro-ortho-xylene

Cat. No. B8755851
M. Wt: 142.15 g/mol
InChI Key: DDEXEXKNWFMJMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06008407

Procedure details

To a stirred solution of 5-chloro-1,2-dimethyl-4,4,5-trifluorocyclohexene of 12.6 g prepared in Example 14 was added 1.0 g of benzyltriethylammonium chloride, and then the reaction mixture was heated to 80° C. followed by slowly adding 40 g of 50% aqueous sodium hydroxide solution for 30 min. The reaction mixture was stirred for additional 2 hours at 80° C., and then the resultant was purified by steam distillation followed by separating the aqueous layer. The organic layer was dried with calcium chloride, and then 7.3 g of the desired product was collected by fractional distillation at temperature 150° C. as a colorless liquid.
Name
5-chloro-1,2-dimethyl-4,4,5-trifluorocyclohexene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
40 g
Type
reactant
Reaction Step Two
Name
benzyltriethylammonium chloride
Quantity
1 g
Type
catalyst
Reaction Step Three
Name
4,5-difluoro-ortho-xylene

Identifiers

REACTION_CXSMILES
Cl[C:2]1([F:12])[CH2:7][C:6]([CH3:8])=[C:5]([CH3:9])[CH2:4][C:3]1(F)[F:10].[OH-].[Na+]>[Cl-].C([N+](CC)(CC)CC)C1C=CC=CC=1>[F:10][C:3]1[CH:4]=[C:5]([CH3:9])[C:6]([CH3:8])=[CH:7][C:2]=1[F:12] |f:1.2,3.4|

Inputs

Step One
Name
5-chloro-1,2-dimethyl-4,4,5-trifluorocyclohexene
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1(C(CC(=C(C1)C)C)(F)F)F
Step Two
Name
sodium hydroxide
Quantity
40 g
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
benzyltriethylammonium chloride
Quantity
1 g
Type
catalyst
Smiles
[Cl-].C(C1=CC=CC=C1)[N+](CC)(CC)CC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred for additional 2 hours at 80° C.
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

DISTILLATION
Type
DISTILLATION
Details
the resultant was purified by steam distillation
CUSTOM
Type
CUSTOM
Details
by separating the aqueous layer
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried with calcium chloride
DISTILLATION
Type
DISTILLATION
Details
7.3 g of the desired product was collected by fractional distillation at temperature 150° C. as a colorless liquid

Outcomes

Product
Details
Reaction Time
 2 h
Name
4,5-difluoro-ortho-xylene
Type
Smiles
FC=1C=C(C(=CC1F)C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.